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Compound of Interest

Compound Name: Isophthaloyl dichloride

Cat. No.: B1221377 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of

isophthaloyl dichloride. It includes a compilation of reported values, detailed experimental

protocols for the determination of these physical properties, and a logical workflow for

compound identification.

Physical Properties of Isophthaloyl Dichloride
Isophthaloyl dichloride, with the chemical formula C₈H₄Cl₂O₂, is a white crystalline solid at

room temperature.[1] It is a key chemical intermediate in the synthesis of high-performance

polymers such as aramids. The physical properties of a compound, particularly its melting and

boiling points, are critical indicators of its purity and identity.

Data Presentation
The melting and boiling points of isophthaloyl dichloride have been reported across various

chemical literature and commercial suppliers. A summary of these values is presented below.

The slight variations in reported temperatures can be attributed to differences in experimental

conditions and sample purity.
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Physical Property Reported Value (°C) Reported Value (°F) Citations

Melting Point 42 - 45 107.6 - 113 [2]

43 - 44 109 - 111 [3][4][5][6][7]

44 111.2 [8]

68 - 70 154.4 - 158 [1]

Boiling Point 276 529 [3][4][6][7][8]

315 - 318 599 - 604.4 [1]

Experimental Protocols
The following are detailed, generalized methodologies for the determination of the melting and

boiling points of a solid organic compound such as isophthaloyl dichloride.

1. Melting Point Determination (Capillary Method)

This method is a standard technique for accurate melting point determination.[3][5]

Apparatus:

Melting point apparatus (e.g., Mel-Temp or DigiMelt) or Thiele tube setup

Capillary tubes (sealed at one end)

Thermometer

Mortar and pestle

Heating oil (for Thiele tube)

Procedure:

Sample Preparation: Ensure the isophthaloyl dichloride sample is completely dry and

finely powdered.[3] If necessary, grind the crystals using a mortar and pestle.
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Loading the Capillary Tube: Press the open end of a capillary tube into the powdered

sample. A small amount of the solid will enter the tube.[4]

Packing the Sample: Invert the capillary tube and tap it gently on a hard surface to cause

the solid to fall to the closed end. Alternatively, drop the tube, sealed end down, through a

long glass tube to compact the sample. The final packed height of the sample should be 2-

3 mm.[7]

Heating:

Using a Melting Point Apparatus: Place the capillary tube into the sample holder of the

apparatus.[3][7] If the approximate melting point is unknown, a rapid initial heating can

be performed to find a rough estimate.[6] For an accurate measurement, start heating at

a rate that allows the temperature to rise slowly, about 1-2°C per minute, when the

temperature is about 15-20°C below the expected melting point.[4][7]

Using a Thiele Tube: Attach the capillary tube to a thermometer using a rubber band,

ensuring the sample is aligned with the thermometer bulb. Immerse the setup in the oil

bath of the Thiele tube, making sure the rubber band is above the oil level. Heat the

side arm of the Thiele tube gently with a small flame to ensure even heating through

convection.[2][6]

Observation and Recording: Observe the sample closely. Record the temperature at which

the first drop of liquid appears (the beginning of the melting range) and the temperature at

which the entire sample has turned into a clear liquid (the end of the melting range).[6][7]

[8] A pure compound will have a sharp melting range of about 0.5-1.0°C.[6]

2. Boiling Point Determination (Thiele Tube Method)

For determining the boiling point of a liquid, or a melted solid, the Thiele tube method is a

common and efficient micro-scale technique.[1]

Apparatus:

Thiele tube

Small test tube (or fusion tube)
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Capillary tube (sealed at one end)

Thermometer

Heating oil

Bunsen burner or microburner

Procedure:

Sample Preparation: Place a small amount of the liquid isophthaloyl dichloride (if

melted) into the small test tube, filling it to a depth of about 1-2 cm.

Setup: Place a capillary tube, with its sealed end pointing up, into the test tube containing

the sample.

Assembly: Attach the test tube to a thermometer using a rubber band so that the sample is

level with the thermometer bulb.

Heating: Insert the assembly into the Thiele tube containing heating oil. The rubber band

should be above the oil level. Gently heat the side arm of the Thiele tube.[9] As the

temperature rises, air trapped in the capillary tube will expand and exit as a slow stream of

bubbles.

Observation: Continue heating until a rapid and continuous stream of bubbles emerges

from the open end of the capillary tube.[9][10] This indicates that the vapor pressure of the

sample has overcome the atmospheric pressure.

Recording the Boiling Point: Remove the heat source and allow the apparatus to cool

slowly. The stream of bubbles will slow down and eventually stop. The moment the

bubbles stop and the liquid is drawn into the capillary tube, the vapor pressure of the

sample is equal to the atmospheric pressure. The temperature at this exact moment is the

boiling point of the liquid. Record this temperature.[1][9]

Logical Workflow Visualization
The following diagram illustrates a typical workflow for the identification of an unknown solid

organic compound by determining its physical properties.
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Phase 1: Sample Preparation & Preliminary Analysis

Phase 2: Physical Property Determination

Phase 3: Data Analysis & Identification
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Caption: Workflow for Solid Organic Compound Identification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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